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Compound of Interest

Compound Name: 2-Bromobenzyl alcohol

CAS No.: 18982-54-2

Cat. No.: B097588

Get Quote

Executive Summary & Pharmacophore Context
2-Bromobenzyl alcohol (2-Br-BnOH) is a critical halogenated building block in medicinal

chemistry. It serves as a primary intermediate for Suzuki-Miyaura cross-coupling reactions to

generate biaryl scaffolds, widely used in the synthesis of kinase inhibitors and respiratory

therapeutics.

Precise structural validation of this intermediate is non-trivial due to the proximity of the

bromine atom to the benzylic center, which induces specific electronic shielding effects. This

guide provides a definitive reference for the ¹H NMR characterization of 2-Br-BnOH,

distinguishing it from common synthetic impurities (e.g., 2-bromobenzaldehyde) and detailing

solvent-dependent behaviors critical for purity assessment.

Structural Assignment & Logic
The ¹H NMR spectrum of 2-bromobenzyl alcohol is defined by three distinct regions.

Understanding the physics behind these signals is essential for interpreting complex crude

mixtures.
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The Aromatic Region (7.1 – 7.6 ppm)
The bromine atom at position 2 exerts a strong inductive withdrawing effect (-I) and a

mesomeric donating effect (+M), though the inductive effect dominates the local magnetic

environment.

H-3 (Ortho to Br): This proton is chemically distinct. It typically appears as the most

deshielded doublet due to the proximity of the electronegative halogen.

H-6 (Ortho to

): This proton is sensitive to the rotameric environment of the hydroxymethyl group.

The Benzylic Methylene (4.5 – 4.8 ppm)
The methylene protons (

) are the most reliable diagnostic handle.

In CDCl₃: Appears as a sharp singlet. Rapid proton exchange decouples the OH from the

.

In DMSO-d₆: Often appears as a doublet. Strong hydrogen bonding between DMSO and the

hydroxyl proton slows exchange, revealing the

coupling.

The Hydroxyl Proton (Variable)
Shift Range: 2.0 – 5.5 ppm.

Behavior: Concentration and temperature dependent.[1] In dry CDCl₃, it is a broad singlet. In

DMSO-d₆, it is a sharp triplet (coupled to

).

Spectral Data Standardization
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Table 1: ¹H NMR Data in CDCl₃ (Standard
Characterization)
Reference Frequency: 500 MHz | Temperature: 298 K | Concentration: ~15 mg/0.6 mL

Assignment
Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)
Notes

Ar-H (H-3) 7.57 Doublet (d) 1H 8.0

Ortho to

Bromine;

most

deshielded.

Ar-H (H-6) 7.51 Doublet (d) 1H 7.6
Ortho to

Benzyl group.

Ar-H (H-4) 7.36 Triplet (t) 1H 7.5 Meta to Br.

Ar-H (H-5) 7.19 Triplet (t) 1H 7.6 Para to Br.

4.78 Singlet (s) 2H -

Key

Diagnostic

Peak.

OH 2.02 Broad (s) 1H -

Shift varies

with

concentration

.

Data Source: Consolidated from RSC and SDBS Reference Standards [1, 2].

Table 2: Solvent Effects & Diagnostic Splitting (DMSO-
d₆)
Use this solvent for confirming the alcohol functionality if the CDCl₃ spectrum is ambiguous due

to water overlap.
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Assignment
Shift (

ppm)
Multiplicity Insight

OH ~5.4 - 5.5 Triplet (t)

The hydroxyl proton

couples to the

(

Hz) in dry DMSO.

~4.5 - 4.9 Doublet (d)

The singlet observed

in CDCl₃ splits into a

doublet. This confirms

the presence of a

primary alcohol.

Note: The exact shift in DMSO is sensitive to water content. The values above are extrapolated

from the chemically equivalent 2-chlorobenzyl alcohol analog, which exhibits

5.48 (OH) and 4.93 (

) [3].

Visualizations & Workflows
Molecular Structure & Proton Map
This diagram correlates the specific protons to their chemical environment.
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Figure 1: Proton assignment map for 2-Bromobenzyl alcohol in CDCl₃.

Impurity Profiling Workflow
In drug development, 2-Br-BnOH is often synthesized via the reduction of 2-

bromobenzaldehyde. Incomplete reduction is a common failure mode.

Crude Product Isolated

Dissolve in CDCl3

Check 9.5 - 10.5 ppm Region

Signal at ~10.3 ppm?
(Aldehyde Proton)

PASS: Pure Alcohol
Proceed to Coupling

No

FAIL: Residual Starting Material
Recrystallize (Hexane)

Yes
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Figure 2: Rapid decision tree for assessing reaction completion (Reduction of 2-

Bromobenzaldehyde).

Experimental Protocol: Synthesis & Analysis
To ensure reproducible spectral data, the sample must be free of paramagnetic impurities and

water, which broadens the OH signal.

Synthesis (Reduction Protocol)
Context: This is the primary route to generate the alcohol for analysis.

Reagents: Dissolve 2-bromobenzaldehyde (1.0 eq) in Methanol (0.5 M).

Addition: Add

(0.5 eq) portion-wise at 0°C. Caution: Gas evolution.

Workup: Quench with 1N HCl, extract with EtOAc.

Purification: If the aldehyde peak (Figure 2) persists, recrystallize from Hexane/EtOAc (10:1).

NMR Sample Preparation
Mass: Weigh 10-20 mg of the isolated solid.

Solvent: Add 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS.

Filtration: If the solution is cloudy (inorganic salts from reduction), filter through a small plug

of glass wool into the NMR tube.

Why? Suspended solids cause magnetic susceptibility mismatch, broadening the aromatic

multiplets.

Acquisition: Set relaxation delay (

) to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b097588/docs?utm_src=pdf-body-img#technical-guide-2-bromobenzyl-alcohol-h-nmr-spectral-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


seconds to ensure accurate integration of the aromatic protons relative to the benzylic
methylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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